Cas no 1396810-72-2 (1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea)

• Product Name: 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea
• CAS No: 1396810-72-2
• MF: C₁₉H₂₂N₆O₂
• MW: 366.416983127594
• CID: 5364403
• Update Time: 2025-07-16

1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxy-5-methylphenyl)-N′-[2-[[6-(1H-pyrrol-1-yl)-4-pyrimidinyl]amino]ethyl]urea
• 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea

• Inchi： 1S/C19H22N6O2/c1-14-5-6-16(27-2)15(11-14)24-19(26)21-8-7-20-17-12-18(23-13-22-17)25-9-3-4-10-25/h3-6,9-13H,7-8H2,1-2H3,(H,20,22,23)(H2,21,24,26)
• InChI Key： NSCHGAYQHPNILH-UHFFFAOYSA-N
• SMILES： N(C1=CC(C)=CC=C1OC)C(NCCNC1C=C(N2C=CC=C2)N=CN=1)=O

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.6±50.0 °C(Predicted)
• pka: 13.49±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea

Introduction to 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea and Its Significance in Modern Chemical Biology

The compound with the CAS number 1396810-72-2, specifically named 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea, represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular biology. The presence of multiple pharmacophoric regions, including a pyrimidine core and an urea functional group, suggests a high degree of versatility in its interactions with biological targets.

Recent advancements in chemical biology have highlighted the importance of multifunctional compounds that can modulate multiple pathways simultaneously. The structural design of 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea aligns well with this trend, as it incorporates elements known to enhance binding affinity and selectivity. The 2-methoxy-5-methylphenyl moiety, for instance, is a common pharmacophore found in many bioactive molecules, contributing to favorable physicochemical properties such as solubility and metabolic stability.

In the context of drug development, the pyrimidine ring is particularly significant due to its prevalence in natural products and pharmaceuticals. Pyrimidines serve as key scaffolds in nucleoside analogs, which are widely used in antiviral and anticancer therapies. The incorporation of a 1H-pyrrol-1-yl substituent further expands the potential biological activities of this compound, as pyrroles are known to exhibit diverse biological effects ranging from antimicrobial to anti-inflammatory properties.

The urea functional group is another critical feature that contributes to the compound's pharmacological potential. Urea-based derivatives have been extensively studied for their ability to form hydrogen bonds with biological targets, enhancing binding interactions. Moreover, the presence of an ethylamine chain linked to the urea moiety introduces additional conformational flexibility, allowing for optimal positioning relative to target receptors.

Current research in chemical biology emphasizes the development of molecules that can selectively modulate protein-protein interactions (PPIs), which are often implicated in various diseases. The structural complexity of 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea makes it a promising candidate for such applications. The combination of a rigid pyrimidine core and flexible side chains provides a balance between stability and adaptability, enabling precise targeting of disease-related pathways.

One particularly intriguing aspect of this compound is its potential role in modulating kinases, which are enzymes involved in cell signaling pathways. The pyrimidine moiety is known to interact with ATP-binding pockets in kinases, while the urea group can engage in hydrogen bonding with adjacent residues. This dual interaction mechanism could lead to potent inhibition of kinase activity, making this compound a valuable tool for studying kinase-mediated diseases such as cancer and inflammatory disorders.

Recent computational studies have further validated the pharmacological potential of this molecule. Molecular docking simulations have shown that 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea can bind effectively to several kinases with high affinity. These simulations also predict favorable interactions with other biological targets, suggesting broad therapeutic applications. Additionally, quantum mechanical calculations have been used to elucidate the electronic structure of the molecule, providing insights into its reactivity and potential metabolic pathways.

In vitro experiments have begun to explore the biological activity of this compound across various cellular models. Initial studies have demonstrated promising results in terms of kinase inhibition, with some derivatives showing nanomolar activity against specific kinases. These findings align well with computational predictions and highlight the compound's potential as a lead molecule for drug development. Furthermore, preliminary toxicity studies indicate that certain analogs exhibit low toxicity profiles, suggesting their suitability for further preclinical investigation.

The synthesis of 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies have been employed to construct the desired framework efficiently while maintaining high purity standards. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been crucial in achieving the final product. These synthetic strategies not only demonstrate the compound's feasibility but also provide valuable insights into scalable production processes.

The versatility of this compound extends beyond its primary intended applications. Its structural motifs could be modified or incorporated into larger libraries for high-throughput screening (HTS), enabling rapid identification of novel bioactive molecules. The modular design allows for systematic variation of key pharmacophoric regions without compromising overall functionality, facilitating the exploration of diverse chemical space.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify promising candidates. Predictive models based on large datasets have been trained to identify molecular features associated with biological activity. When analyzed through these models, 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yllpyrimidin4yIamino}ethyl)urea emerges as a high-scoring candidate for further investigation due to its unique combination of structural elements predicted to interact favorably with biological targets.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties through structure-based drug design (SBDD). By leveraging computational tools alongside experimental validation, scientists hope to refine its activity against specific targets while improving pharmacokinetic profiles such as solubility and bioavailability. Additionally, exploring prodrug formulations could enhance delivery efficiency and therapeutic efficacy.

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